Cas no 1891903-55-1 (1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine)

• Product Name: 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine
• CAS No: 1891903-55-1
• MDL: MFCD31657852
• CID: 4630973
• PubChem ID: 117398436
• Update Time: 2025-09-23

1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-fluorophenyl)cyclobutanemethanamine
• 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine

• MDL： MFCD31657852

Additional information on 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine

Comprehensive Overview of 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine (CAS No. 1891903-55-1)

1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine (CAS No. 1891903-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutylmethanamine core and halogen-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the 4-bromo-3-fluorophenyl moiety, make it particularly valuable for designing molecules with targeted biological activity.

In recent years, the demand for halogenated aromatic compounds like 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine has surged due to their applications in drug discovery. Researchers are increasingly exploring its potential in developing kinase inhibitors and GPCR modulators, aligning with the growing interest in precision medicine. The compound’s CAS No. 1891903-55-1 is frequently searched in scientific databases, reflecting its relevance in high-impact studies.

The synthesis of 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine involves multi-step organic reactions, often starting from commercially available 3-fluoro-4-bromobenzonitrile. Key steps include cyclobutane ring formation and subsequent functional group transformations. Optimizing these processes is a hot topic in synthetic chemistry forums, where professionals discuss yield improvement and green chemistry alternatives.

From an analytical perspective, this compound exhibits distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies highlight the influence of the fluorophenyl group on chemical shifts, while mass spectrometry confirms its molecular weight (C11H13BrFN). Such data is critical for quality control in industrial-scale production.

Beyond pharmaceuticals, 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine shows promise in material science. Its rigid cyclobutane scaffold contributes to the thermal stability of advanced polymers. This dual applicability in life sciences and materials engineering makes it a compelling subject for interdisciplinary research.

Regulatory compliance is another area of focus for users searching CAS 1891903-55-1. While the compound itself is not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). Environmental persistence studies of similar bromo-fluorophenyl derivatives are frequently cited in ecological chemistry publications.

The commercial availability of 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine has expanded significantly, with major chemical suppliers offering it in research quantities. Pricing trends indicate growing market adoption, particularly in North American and Asian research hubs. Custom synthesis services for isotopic-labeled versions (e.g., 13C or 15N derivatives) are also emerging.

Future research directions may explore the compound’s utility in photopharmacology, where its fluorophenyl group could enable light-responsive drug designs. Computational chemistry studies predict favorable binding affinities for certain enzyme targets, making it a candidate for virtual screening libraries.

For researchers investigating cyclobutylamine derivatives, this compound offers a valuable case study in structure-activity relationships. Patent literature reveals its incorporation in several experimental drug candidates, particularly in oncology and CNS disease applications. These developments align with current trends in personalized therapeutics.

In analytical method development, HPLC protocols for 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine quantification are widely shared in chromatography communities. The compound’s UV absorption characteristics facilitate detection at low concentrations, important for pharmacokinetic studies.

The stability profile of CAS 1891903-55-1 under various storage conditions is another frequently searched topic. Accelerated degradation studies suggest optimal preservation in inert atmospheres at controlled temperatures, with particular attention to protecting the amine functionality.

As the pharmaceutical industry continues to explore sp3-rich architectures, the cyclobutylmethanamine scaffold in this compound represents an important structural motif. Its balanced lipophilicity and conformational constraints make it attractive for improving drug-like properties, a key consideration in modern lead optimization.

Cross-coupling reactions involving the 4-bromo-3-fluorophenyl moiety are actively investigated in synthetic methodology papers. Recent advances in palladium-catalyzed transformations have enhanced the compound’s utility as a building block for complex molecular architectures.

In summary, 1-(4-bromo-3-fluorophenyl)cyclobutylmethanamine (CAS No. 1891903-55-1) stands at the intersection of multiple scientific disciplines. Its unique structural features and broad applicability ensure its continued relevance in cutting-edge research, from drug discovery to advanced material design.